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Compound Name: Potassium methyl sulfate

Cat. No.: B166321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium methyl sulfate (CAS No. 562-54-9) is a chemical compound utilized in various

organic synthesis processes, including as a methylating agent.[1] Due to its hazardous

properties, waste generated from its use must be managed and disposed of following strict

protocols to ensure personnel safety and environmental protection.[2][3][4] These application

notes provide detailed procedures for the safe handling and disposal of potassium methyl
sulfate waste in a laboratory or research setting.

Hazard Identification and Safety
Potassium methyl sulfate is classified as a hazardous substance.[2][3] It is crucial to be

aware of its associated risks before handling.

2.1 Health Hazards

Acute Effects: Harmful if swallowed or inhaled.[3][5] It causes serious eye irritation, skin

irritation, and may cause respiratory irritation.[3][5][6][7]

Chronic Effects: Classified as a substance that may cause cancer (Carcinogenicity, Category

1A).[3][5][7] There is a danger of cumulative effects, and it may cause sensitization by

inhalation.[2]
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2.2 Physical Hazards

Combustible Dust: As a fine powder, it can form explosive mixtures with air.[2] Dust clouds

generated by fine grinding or vigorous handling are a particular hazard.[2]

Incompatibilities: It is incompatible with strong oxidizing agents.[3][8]

A summary of key hazard information is provided in Table 1.

Chemical and Physical Properties
Understanding the properties of potassium methyl sulfate is essential for its safe handling

and storage.

Property Value Reference

Appearance White crystalline powder [1][6][9]

Molecular Formula CH3KO4S [7][9]

Molecular Weight ~150.20 g/mol [7]

Melting Point 212 - 217 °C (413.6 - 422.6 °F) [3][9]

Solubility
Slightly soluble in water and

methanol
[9][10]

Stability
Stable under normal

temperatures and pressures
[8]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling potassium methyl sulfate waste.
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Equipment Specification

Hand Protection Chemical-impermeable gloves (e.g., Nitrile).

Eye Protection
Safety glasses with side-shields or chemical

goggles.[2][5]

Skin/Body Protection
Laboratory coat. Wear protective clothing to

prevent skin exposure.[2][5]

Respiratory Protection
For operations generating dust, use a

NIOSH/MSHA-approved respirator.[2]

Waste Handling and Storage Protocols
Proper segregation and storage of chemical waste are critical first steps in the disposal

process.

5.1 Waste Collection

All materials contaminated with potassium methyl sulfate (e.g., gloves, weigh boats, paper

towels) should be considered hazardous waste.

Collect waste in a designated, compatible, and properly labeled hazardous waste container.

[11]

The container must be kept closed except when adding waste.[11]

5.2 Labeling

Label the waste container clearly with the words "Hazardous Waste" and the full chemical

name: "Potassium Methyl Sulfate Waste".[11]

Include the date when waste was first added and an accumulation of the constituents.

5.3 Storage

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials like strong oxidizers.[3][8]
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Ensure the storage location is a designated satellite accumulation area or central hazardous

waste storage area, compliant with institutional and regulatory standards.

Experimental Protocol: Spill Decontamination
Immediate and correct response to a spill is critical to prevent exposure and environmental

contamination.

6.1 Minor Spill Protocol (Small quantity of dry powder)

Alert Personnel: Notify others in the immediate area of the spill.

Secure the Area: Restrict access to the spill location.

Don PPE: Wear the appropriate PPE as specified in Section 4.0.

Control Dust: Gently cover the spill with a damp paper towel or use a water mist to prevent

the powder from becoming airborne.[2] Do not use excessive water that could spread the

contamination.

Clean-Up:

Carefully sweep or vacuum the material.[2][6] If using a vacuum, it must be HEPA-filtered

and approved for hazardous dust.[2]

Place the collected material and any contaminated cleaning items (gloves, paper towels,

etc.) into the designated hazardous waste container.

Decontaminate: Wipe the spill area with a damp cloth. Collect the cloth as hazardous waste.

Wash Hands: Wash hands thoroughly with soap and water after removing PPE.

6.2 Major Spill Protocol

Evacuate: Immediately evacuate the area.

Alert: Notify your institution's Environmental Health and Safety (EHS) department and/or

emergency responders.[2]
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Secure: Close doors to the affected area and prevent entry. Post a warning sign.

Await Response: Do not attempt to clean up a major spill unless you are trained and

equipped to do so. Await the arrival of professional responders.

Disposal Procedures
Disposal of potassium methyl sulfate waste must comply with all federal, state, and local

regulations.[2][8] In the United States, this is primarily governed by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[12]

7.1 Protocol for Unused/Expired Product and Contaminated Waste

Characterization: The waste is classified as hazardous due to its toxic and potentially

carcinogenic properties.[3][4]

Packaging: Ensure the hazardous waste container is sealed tightly, properly labeled, and in

good condition.

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup. Waste

will be transported by a licensed hazardous waste contractor.

Manifesting: A hazardous waste manifest will be used to track the waste from the point of

generation to its final disposal facility, ensuring a "cradle-to-grave" chain of custody.[13][14]

Final Disposal: The waste will be transported to a permitted Treatment, Storage, and

Disposal Facility (TSDF) for appropriate treatment, such as incineration, and final disposal.

7.2 Protocol for Empty Containers

Decontamination: Empty containers must be triple-rinsed with a suitable solvent (e.g., water,

then a solvent like methanol if appropriate for the research context).[5][11][15]

Rinsate Collection: The first rinsate, and subsequent ones if the container held significant

residue, must be collected and disposed of as hazardous waste.[11]

Container Disposal:
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After triple-rinsing and air-drying, completely deface or remove the original label.[15]

The clean, decontaminated container may then be disposed of in the regular trash or

recycled, depending on institutional policy.[15]

CRITICAL: Never cut, grind, or weld empty containers, as residual dust could ignite and

explode.[2]

Workflow and Decision Diagrams
The following diagrams illustrate the key decision-making processes for handling potassium
methyl sulfate waste.
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Caption: Workflow for routine disposal of potassium methyl sulfate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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